- A Palladium(II)-Catalyzed C-H Activation Cascade Sequence for Polyheterocycle Formation, Angewandte Chemie, 2015, 54(22), 6496-6500
Cas no 916179-88-9 (Methyl 3-bromoindole-5-carboxylate)
916179-88-9 structure
Product Name:Methyl 3-bromoindole-5-carboxylate
CAS No:916179-88-9
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD12828702
CID:1056176
PubChem ID:53393247
Update Time:2024-10-26
Methyl 3-bromoindole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-Bromoindole-5-carboxylate
- 3-bromo-1H-Indole-5-carboxylic acid methyl ester
- methyl 3-bromo-1H-indole-5-carboxylate
- NSZAFPUTJXZLKC-UHFFFAOYSA-N
- Methyl3-Bromoindole-5-carboxylate
- FCH1377228
- TRA0072935
- SY006257
- AB1000733
- V9110
- 3-Bromo-indole-5-carboxylic Acid Methyl Ester
- Methyl 3-bromo-1H-indole-5-carboxylate (ACI)
- 3-Bromoindole-5-carboxylic acid methyl ester
- DTXSID90693844
- SCHEMBL3974596
- CS-0063909
- CS-11129
- 916179-88-9
- MFCD12828702
- AKOS015898372
- Methyl 3-bromoindole-5-carboxylate
-
- MDL： MFCD12828702
- Inchi： 1S/C10H8BrNO2/c1-14-10(13)6-2-3-9-7(4-6)8(11)5-12-9/h2-5,12H,1H3
- InChI Key： NSZAFPUTJXZLKC-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C(NC=C2Br)=CC=1)OC
Computed Properties
- Exact Mass: 252.97400
- Monoisotopic Mass: 252.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.1
- XLogP3: 2.6
Experimental Properties
- Density: 1.629
- PSA: 42.09000
- LogP: 2.71700
Methyl 3-bromoindole-5-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-bromoindole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM258145-10g |
Methyl 3-Bromoindole-5-carboxylate |
916179-88-9 | 95%+ | 10g |
$335 | 2022-08-31 | |
| Chemenu | CM258145-25g |
Methyl 3-Bromoindole-5-carboxylate |
916179-88-9 | 95%+ | 25g |
$604 | 2022-08-31 | |
| ChemScence | CS-0063909-1g |
Methyl 3-bromo-1H-indole-5-carboxylate |
916179-88-9 | 95.02% | 1g |
$75.0 | 2022-04-26 | |
| ChemScence | CS-0063909-5g |
Methyl 3-bromo-1H-indole-5-carboxylate |
916179-88-9 | 95.02% | 5g |
$275.0 | 2022-04-26 | |
| Chemenu | CM258145-10g |
Methyl 3-Bromoindole-5-carboxylate |
916179-88-9 | 95% | 10g |
$335 | 2021-08-18 | |
| Chemenu | CM258145-25g |
Methyl 3-Bromoindole-5-carboxylate |
916179-88-9 | 95% | 25g |
$604 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M62290-250mg |
Methyl 3-bromo-1H-indole-5-carboxylate |
916179-88-9 | 250mg |
¥1359.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851002-1g |
Methyl 3-Bromoindole-5-carboxylate |
916179-88-9 | ≥95% | 1g |
484.20 | 2021-05-17 | |
| abcr | AB315659-1 g |
Methyl 3-bromoindole-5-carboxylate, 95%; . |
916179-88-9 | 95% | 1g |
€154.20 | 2023-04-26 | |
| abcr | AB315659-5 g |
Methyl 3-bromoindole-5-carboxylate, 95%; . |
916179-88-9 | 95% | 5g |
€450.00 | 2023-04-26 |
Methyl 3-bromoindole-5-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 3 h, rt
Reference
Methyl 3-bromoindole-5-carboxylate Raw materials
Methyl 3-bromoindole-5-carboxylate Preparation Products
Methyl 3-bromoindole-5-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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